Cas no 2229095-52-5 (tert-butyl N-2-(2-chloro-6-fluorophenyl)-1-oxopropan-2-ylcarbamate)

• Product Name: tert-butyl N-2-(2-chloro-6-fluorophenyl)-1-oxopropan-2-ylcarbamate
• CAS No: 2229095-52-5
• MF: C₁₄H₁₇ClFNO₃
• MW: 301.74108672142
• CID: 6321004
• PubChem ID: 165660603
• Update Time: 2025-06-27

tert-butyl N-2-(2-chloro-6-fluorophenyl)-1-oxopropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(2-chloro-6-fluorophenyl)-1-oxopropan-2-ylcarbamate
• EN300-2005830
• tert-butyl N-[2-(2-chloro-6-fluorophenyl)-1-oxopropan-2-yl]carbamate
• 2229095-52-5

• Inchi： 1S/C14H17ClFNO3/c1-13(2,3)20-12(19)17-14(4,8-18)11-9(15)6-5-7-10(11)16/h5-8H,1-4H3,(H,17,19)
• InChI Key： ABNWLUBOMIXZSL-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C(C=O)(C)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 301.0880993g/mol
• Monoisotopic Mass: 301.0880993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-2-(2-chloro-6-fluorophenyl)-1-oxopropan-2-ylcarbamate

Introduction to Tert-butyl N-2-(2-chloro-6-fluorophenyl)-1-oxopropan-2-ylcarbamate (CAS No. 2229095-52-5)

Tert-butyl N-2-(2-chloro-6-fluorophenyl)-1-oxopropan-2-ylcarbamate, with the CAS number 2229095-52-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of carbamates, which are known for their diverse applications in medicinal chemistry due to their structural versatility and biological activity.

The molecular structure of tert-butyl N-2-(2-chloro-6-fluorophenyl)-1-oxopropan-2-ylcarbamate features a tert-butyl group attached to a carbamate moiety, which is further linked to a propenone backbone. The presence of a 2-chloro-6-fluorophenyl group introduces unique electronic and steric properties, making this compound a promising candidate for further investigation in drug discovery.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds due to their potential as bioactive molecules. Carbamates exhibit a wide range of pharmacological activities, including neuroprotective, anti-inflammatory, and antiviral effects. The specific substitution pattern in tert-butyl N-2-(2-chloro-6-fluorophenyl)-1-oxopropan-2-ylcarbamate suggests that it may interact with biological targets in a manner similar to other carbamate derivatives.

One of the key aspects that make this compound intriguing is its ability to modulate biological pathways through precise interactions with target enzymes and receptors. The chloro and fluoro substituents on the aromatic ring enhance the compound's lipophilicity and metabolic stability, which are crucial factors for drug efficacy and bioavailability. Additionally, the tert-butyl group provides steric hindrance, which can influence binding affinity and selectivity.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The fluorine atom can significantly alter the electronic properties of a molecule, leading to improved pharmacokinetic profiles. In the case of tert-butyl N-2-(2-chloro-6-fluorophenyl)-1-oxopropan-2-ylcarbamate, the fluorine substituent at the 6-position of the phenyl ring may contribute to its unique biological activity by enhancing binding interactions with specific targets.

The synthesis of this compound involves multi-step organic reactions, including condensation reactions to form the carbamate linkage and functional group transformations to introduce the chloro and fluoro substituents. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These synthetic strategies are critical for producing enough material for preclinical studies and further characterization.

Preclinical studies on carbamate-based compounds have shown promising results in various disease models. For instance, some derivatives have demonstrated efficacy in reducing inflammation and oxidative stress, which are key mechanisms involved in chronic diseases such as Alzheimer's and arthritis. The structural features of tert-butyl N-2-(2-chloro-6-fluorophenyl)-1-oxopropan-2-ylcarbamate suggest that it may share similar mechanisms of action.

The tert-butyl group not only provides steric bulk but also enhances metabolic stability, which is essential for prolonged drug action. This characteristic makes it an attractive moiety for drug development, as it can prevent rapid degradation by enzymes such as cytochrome P450 enzymes. Additionally, the propenone backbone introduces potential sites for further derivatization, allowing researchers to fine-tune the pharmacological properties of the compound.

In conclusion, Tert-butyl N-2-(2-chloro-6-fluorophenyl)-1-oxopropan-2-ylcarbamate (CAS No. 2229095-52-5) represents a significant advancement in pharmaceutical research. Its unique structural features and potential biological activities make it a valuable candidate for further investigation. As research continues to uncover new therapeutic applications for carbamate-based compounds, this molecule may play a crucial role in developing novel treatments for various diseases.